Cas no 1529719-27-4 (2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one
• CAS No: 1529719-27-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5819166
• PubChem ID: 83808439
• Update Time: 2025-11-05

2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one
• 1529719-27-4
• EN300-1840430

• Inchi： 1S/C10H12FNO/c1-6-3-4-9(11)8(5-6)10(13)7(2)12/h3-5,7H,12H2,1-2H3
• InChI Key： PDDUBGUKCRWPED-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one

Research Brief on 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one (CAS: 1529719-27-4)

2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one (CAS: 1529719-27-4) is a synthetic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of substituted cathinones, which are known for their potential pharmacological activities. The presence of both amino and fluoro-methylphenyl groups in its structure makes it a molecule of interest for various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases.

Recent studies have focused on the synthesis and characterization of 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one, with particular emphasis on its physicochemical properties and potential biological activities. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of the compound. These studies have laid the groundwork for further investigations into its pharmacological profile.

One of the key areas of interest is the compound's potential as a precursor or intermediate in the synthesis of novel pharmaceutical agents. Its structural features suggest that it could be modified to enhance selectivity and efficacy for specific biological targets. For instance, preliminary in vitro studies have explored its interactions with neurotransmitter receptors, which could have implications for the treatment of neurological conditions such as depression or Parkinson's disease.

In addition to its potential therapeutic applications, 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one has also been studied for its metabolic stability and pharmacokinetic properties. Early-stage research indicates that the compound exhibits moderate metabolic stability, which is a critical factor in drug development. Further optimization of its structure may improve its bioavailability and reduce potential side effects.

Despite the promising preliminary findings, comprehensive in vivo studies are still needed to fully evaluate the safety and efficacy of 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one. Researchers are also investigating its potential for abuse, given its structural similarity to known psychoactive substances. Regulatory considerations will play a significant role in determining its future applications in the pharmaceutical industry.

In conclusion, 2-amino-1-(2-fluoro-5-methylphenyl)propan-1-one (CAS: 1529719-27-4) represents a compound with significant potential in chemical biology and drug discovery. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic applications. The findings from these studies could contribute to the development of new treatments for a range of medical conditions.